Cas no 1448124-99-9 (N-[(3-pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide)

• Product Name: N-[(3-pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide
• CAS No: 1448124-99-9
• MF: C₁₇H₁₄N₄O₂
• MW: 306.31866312027
• CID: 5824153
• PubChem ID: 71809809
• Update Time: 2025-10-28

N-[(3-pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide
• N-{[3-(PYRIDIN-2-YLOXY)PHENYL]METHYL}PYRAZINE-2-CARBOXAMIDE
• N-(3-(pyridin-2-yloxy)benzyl)pyrazine-2-carboxamide
• F6443-5489
• AKOS024565560
• 1448124-99-9

• Inchi： 1S/C17H14N4O2/c22-17(15-12-18-8-9-19-15)21-11-13-4-3-5-14(10-13)23-16-6-1-2-7-20-16/h1-10,12H,11H2,(H,21,22)
• InChI Key： XQHPVCWSQGWDFZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC(OC3=NC=CC=C3)=C2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 306.11167570g/mol
• Monoisotopic Mass: 306.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-[(3-pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide

N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide (CAS No. 1448124-99-9): A Comprehensive Overview

N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide (CAS No. 1448124-99-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as PYR-2-CARBOXAMIDE, is a member of the pyrazine family and is characterized by its pyridinyl and phenyl moieties, which contribute to its biological activity and pharmacological properties.

The chemical structure of N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide consists of a pyrazine ring attached to a carboxamide group, with a pyridinyl-oxyphenyl substituent linked through a methylene bridge. This intricate arrangement provides the molecule with a high degree of flexibility and the ability to interact with various biological targets. Recent studies have highlighted the compound's potential as a lead molecule in drug discovery, particularly in the areas of neurodegenerative diseases and cancer.

One of the key areas of research involving N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide is its role as an inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for conditions such as Alzheimer's disease and Parkinson's disease, where aberrant kinase activity is implicated.

In addition to its enzymatic inhibition properties, N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide has been extensively studied to understand its behavior in biological systems. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its low toxicity profile and high selectivity for target enzymes make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to further investigate its potential therapeutic benefits.

Beyond its therapeutic applications, N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying cellular processes and identifying new drug targets. Researchers are using this compound to gain insights into the mechanisms underlying various diseases, which can inform the development of more effective treatments.

In conclusion, N-[(3-Pyridin-2-yloxyphenyl)methyl]pyrazine-2-carboxamide (CAS No. 1448124-99-9) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising lead molecule in drug discovery efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in the treatment of various diseases.